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Compound of Interest

Compound Name: 5-Fluoro-2-methoxybenzonitrile

Cat. No.: B061647 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of 5-Fluoro-2-methoxybenzonitrile, a key

intermediate in the pharmaceutical and agrochemical industries. Addressed to researchers,

scientists, and professionals in drug development, this document outlines the molecule's

fundamental properties, analytical methodologies, and a representative experimental workflow.

Core Molecular Data
5-Fluoro-2-methoxybenzonitrile, a substituted benzonitrile, possesses a unique combination

of functional groups that make it a versatile building block in organic synthesis. Its chemical

properties are summarized below.

Property Value Reference

Molecular Formula C₈H₆FNO [1][2]

Molecular Weight 151.14 g/mol [1][2]

CAS Number 189628-38-4 [1]

Appearance
Light orange to yellow to green

powder to crystal
[1]

Melting Point 117-120 °C

Linear Formula FC₆H₃(OCH₃)CN
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Analytical and Experimental Protocols
The precise analysis and synthesis of 5-Fluoro-2-methoxybenzonitrile are critical for its

application in research and development. Below are detailed methodologies for its analysis,

adapted from established protocols for similar substituted benzonitriles.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a robust and widely used method for the

separation, identification, and quantification of organic molecules like 5-Fluoro-2-
methoxybenzonitrile. Reversed-phase HPLC is often the method of choice due to its

specificity, sensitivity, and accuracy.

Methodology:

System Preparation: Equilibrate the HPLC system with the mobile phase until a stable

baseline is achieved. A common mobile phase for related compounds is a gradient of

acetonitrile and water.

Standard Preparation: Prepare standard solutions of 5-Fluoro-2-methoxybenzonitrile in a

suitable solvent (e.g., acetonitrile) at various known concentrations to establish a calibration

curve.

Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase or a

compatible solvent to a known volume.

Injection and Analysis: Inject a blank (mobile phase), followed by the standard solutions in

increasing order of concentration, and then the sample solutions.

Detection: Utilize a UV detector for monitoring the elution of the compound. The aromatic

ring and nitrile group in 5-Fluoro-2-methoxybenzonitrile allow for strong UV absorbance,

typically around 254 nm.

Data Analysis: Construct a calibration curve by plotting the peak area of the standards

against their concentration. Determine the concentration of 5-Fluoro-2-
methoxybenzonitrile in the sample by comparing its peak area to the calibration curve.
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Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the analysis of 5-Fluoro-2-
methoxybenzonitrile, from sample receipt to final data interpretation.

Sample Preparation Analytical Phase

Data Processing Reporting

Sample Receipt Dissolution in Solvent Serial Dilution HPLC Analysis GC-MS Analysis (Optional)

Peak Integration Calibration Curve Generation Quantification Final Report Generation

Click to download full resolution via product page

Analytical workflow for 5-Fluoro-2-methoxybenzonitrile.

This technical guide serves as a foundational resource for professionals engaged in the study

and application of 5-Fluoro-2-methoxybenzonitrile. The provided data and protocols are

intended to facilitate further research and development in the fields of medicinal chemistry and

materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Fluoro-2-methoxybenzonitrile: A Technical Overview
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061647#5-fluoro-2-methoxybenzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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